Cas no 1699735-79-9 (Monophosphoryl 3-Deacyl Lipid A (Synthetic))

• Product Name: Monophosphoryl 3-Deacyl Lipid A (Synthetic)
• CAS No: 1699735-79-9
• MF: C₈₂H₁₅₈N₃O₂₀P
• MW: 1537.11380910873
• CID: 4674063
• Update Time: 2025-05-25

Monophosphoryl 3-Deacyl Lipid A (Synthetic) Chemical and Physical Properties

Names and Identifiers

• Monophosphoryl 3-Deacyl Lipid A
• Monophosphoryl 3-deacyl Lipid A ammonium salt
• 3D-PHAD
• Monophosphoryl 3-Deacyl Lipid A (Synthetic)

• Inchi： 1S/C82H155N2O20P.H3N/c1-6-11-16-21-26-31-33-38-43-48-53-58-72(89)99-66(56-51-46-41-36-29-24-19-14-9-4)61-71(88)84-76-80(103-74(91)62-67(57-52-47-42-37-30-25-20-15-10-5)100-73(90)59-54-49-44-39-34-32-27-22-17-12-7-2)79(104-105(95,96)97)68(63-85)102-82(76)98-64-69-77(92)78(93)75(81(94)101-69)83-70(87)60-65(86)55-50-45-40-35-28-23-18-13-8-3;/h65-69,75-82,85-86,92-94H,6-64H2,1-5H3,(H,83,87)(H,84,88)(H2,95,96,97);1H3/t65-,66-,67-,68-,69-,75-,76-,77-,78-,79-,80-,81+,82-;/m1./s1
• InChI Key： XERJCJBCCDONJL-WOBTUNBLSA-N
• SMILES： N([C@H]1[C@@H](O[C@H](CO)[C@@H](OP(O)(O)=O)[C@@H]1OC(=O)C[C@@H](CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC)OC[C@H]1O[C@H](O)[C@H](NC(=O)C[C@H](O)CCCCCCCCCCC)[C@@H](O)[C@@H]1O)C(=O)C[C@@H](CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC.N

Monophosphoryl 3-Deacyl Lipid A (Synthetic) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Monophosphoryl 3-Deacyl Lipid A (Synthetic)

Monophosphoryl 3-Deacyl Lipid A (Synthetic)

Monophosphoryl 3-Deacyl Lipid A (Synthetic) is a highly specialized compound with the CAS No. 1699735-79-9. This compound is a synthetic analog of lipid A, a critical component of lipopolysaccharides (LPS) found in the outer membrane of Gram-negative bacteria. The term Monophosphoryl refers to the presence of a single phosphate group attached to the lipid A structure, while the 3-Deacyl designation indicates the removal of an acyl chain at position 3. This modification alters the biological activity and properties of the molecule, making it a valuable tool in research and therapeutic development.

The synthesis of Monophosphoryl 3-Deacyl Lipid A involves advanced chemical engineering techniques to ensure high purity and consistency. Recent advancements in lipid chemistry have enabled the precise modification of lipid A structures, allowing researchers to explore its potential in various applications. One of the most promising areas is its use as an immunomodulator. Studies have shown that this compound can activate toll-like receptor 4 (TLR4), a key player in innate immune responses, without inducing excessive inflammation. This property makes it an attractive candidate for developing vaccines and immunotherapies.

In recent years, there has been growing interest in the role of lipid A derivatives in anti-inflammatory therapies. Monophosphoryl 3-Deacyl Lipid A has been shown to exhibit anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These findings have been supported by preclinical studies, which highlight its potential as a novel therapeutic agent for conditions such as sepsis and inflammatory bowel disease.

The structural uniqueness of Monophosphoryl 3-Deacyl Lipid A also makes it a valuable tool in basic research. Its ability to selectively activate TLR4 without triggering downstream pro-inflammatory pathways has provided insights into the mechanisms of immune regulation. Researchers are now exploring its use as a adjuvant in vaccines, where it could enhance immune responses while minimizing adverse effects.

In conclusion, Monophosphoryl 3-Deacyl Lipid A (Synthetic) represents a significant advancement in lipid-based drug development. Its unique properties and versatile applications position it as a key compound in both research and therapeutic settings. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in advancing our understanding of immune regulation and developing innovative treatments for various diseases.